1-(3-Bromophenyl)-3,3-dimethoxycyclobutane-1-carbonitrile

• Molecular Formula: C13H14BrNO2
• Molecular Weight: 296.16 g/mol
• SMILES: COC1(CC(C1)(C#N)C2=CC(=CC=C2)Br)OC
• InChI: InChI=1S/C13H14BrNO2/c1-16-13(17-2)7-12(8-13,9-15)10-4-3-5-11(14)6-10/h3-6H,7-8H2,1-2H3
• InChIKey: WSRSGQSCZLWBKN-UHFFFAOYSA-N

Researchers executing multi-step orthogonal diversification are frequently constrained by mono-functional cyclobutane scaffolds that require sequential protection/deprotection cycles. 1-(3-Bromophenyl)-3,3-dimethoxycyclobutane-1-carbonitrile (CAS 1494527-01-3) resolves this bottleneck by integrating three reactive handles in a single compact core (MW 296.16): • Aryl-Br: Suzuki, Heck, and Buchwald-Hartwig couplings for C-C/C-N bond formation • Nitrile: reduction to primary amine or hydrolysis to carboxylic acid/amide • gem-Dimethoxy: acid-labile masked ketone; deprotection yields the 3-oxo derivative for reductive amination, Grignard additions, or heterocycle formation Supplied at ≥95% purity (up to 98%) with batch-to-batch consistency suitable for library production. The lower computed XLogP3 (2.3 vs. 3.2) and higher TPSA (42.3 vs. 23.8 Ų) versus the non-oxygenated analog translate to improved aqueous solubility profiles for downstream biological assays.

1-(3-Bromophenyl)-3,3-dimethoxycyclobutane-1-carbonitrile Compound Overview

1-(3-Bromophenyl)-3,3-dimethoxycyclobutane-1-carbonitrile (CAS 1494527-01-3) is a polysubstituted cyclobutane scaffold featuring a 3-bromophenyl ring, a nitrile group, and a geminal dimethoxy functionality on the cyclobutane core (molecular formula C13H14BrNO2; MW 296.16 g/mol) [1]. It is catalogued as a research chemical and synthetic building block by multiple suppliers, with standard commercial purity specifications of ≥95% (up to 98%) . The compound's three distinct functional handles—aryl bromide, nitrile, and masked ketone (gem-dimethoxy)—enable sequential orthogonal diversification, a feature that distinguishes it from simpler mono-functional cyclobutane carbonitriles [1].

1

Orthogonal handles Aryl bromide, nitrile, and gem-dimethoxy enable sequential diversification from a single scaffold.

2

Masked ketone Gem-dimethoxy serves as a latent cyclobutanone, stable under basic alkylation conditions.

3

Compact scaffold Polysubstituted cyclobutane core supports multi-step synthetic routes and library synthesis.

• [1] PubChem. Compound Summary: 1-(3-Bromophenyl)-3,3-dimethoxycyclobutanecarbonitrile, CID 64906467. National Center for Biotechnology Information. Accessed May 2026. View Source

Why This Scaffold Cannot Be Replaced by Simpler Cyclobutane Carbonitriles

Closely related cyclobutane carbonitriles—such as 1-(3-bromophenyl)cyclobutane-1-carbonitrile (CAS 29786-38-7, lacking gem-dimethoxy groups) or 3,3-dimethoxycyclobutane-1-carbonitrile (CAS 87712-21-8, lacking the 3-bromophenyl ring)—cannot serve as functionally equivalent substitutes in multi-step synthetic sequences [1]. These analogs each possess only one or two reactive handles, whereas the target compound integrates three orthogonal functional groups (aryl-Br, CN, and gem-dimethoxy) within a single compact scaffold (MW 296.16), enabling a divergent diversification strategy that is simply not accessible with any of the simpler analogs [2]. Furthermore, the substituent pattern significantly alters key physicochemical descriptors: the target compound has a lower computed XLogP3 (2.3 vs. 3.2) and a higher topological polar surface area (42.3 vs. 23.8 Ų) compared to the non-dimethoxy analog, which can translate into measurably different solubility and permeability profiles in biological assay contexts [1][3].

Handles Simpler cyclobutane carbonitriles offer only one or two reactive handles; the three-handle diversification strategy may not transfer.

Profile Non-dimethoxy analogs exhibit a different computed lipophilicity and polar surface area; solubility and permeability profiles may shift in assay contexts.

C3 access Analogs lacking the gem-dimethoxy group provide no synthetic route to 3-oxo derivatives; late-stage oxidation-state exploration is not supported.

• [1] PubChem. Compound Summary: 1-(3-Bromophenyl)cyclobutane-1-carbonitrile, CID 17750080. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] PubChem. Compound Summary: 1-(3-Bromophenyl)-3,3-dimethoxycyclobutanecarbonitrile, CID 64906467. National Center for Biotechnology Information. Accessed May 2026. View Source
• [3] PubChem. Computed Properties: XLogP3-AA and Topological Polar Surface Area for CID 64906467 and CID 17750080. Accessed May 2026. View Source

Quantitative Evidence vs. Closest Analogs

Lipophilicity and Polar Surface Area Comparison

The geminal dimethoxy substitution reduces the computed lipophilicity (XLogP3) of the target compound by 0.9 log units and increases topological polar surface area (TPSA) by 18.5 Ų relative to the closest non-dimethoxy analog, 1-(3-bromophenyl)cyclobutane-1-carbonitrile [1][2]. This shift is quantitatively meaningful for passive permeability predictions and solubility in aqueous assay media.

Lipophilicity & PSA

Computed property

Target: XLogP3 2.3; TPSA 42.3 Ų
Comparator: XLogP3 3.2; TPSA 23.8 Ų Δ XLogP3 −0.9; Δ TPSA +18.5 Ų

May influence solubility and permeability profiles in assay media.

PubChem computed values; not experimentally measured for this compound.

Evidence Dimension	Computed physicochemical property pair: XLogP3 and Topological Polar Surface Area (TPSA)
Target Compound Data	XLogP3 = 2.3; TPSA = 42.3 Ų (PubChem computed values)
Comparator Or Baseline	1-(3-Bromophenyl)cyclobutane-1-carbonitrile (CAS 29786-38-7): XLogP3 = 3.2; TPSA = 23.8 Ų (PubChem computed values)
Quantified Difference	Δ XLogP3 = −0.9 (28% reduction); Δ TPSA = +18.5 Ų (78% increase)
Conditions	Computed values from PubChem 2024/2025 release using XLogP3 3.0 and Cactvs 3.4.8.18 algorithms; not experimentally measured

Why This Matters

The 0.9 log unit lower lipophilicity and 78% larger polar surface area directly impact predicted aqueous solubility and membrane permeability, which can govern the suitability of this building block for generating compound libraries with improved pharmacokinetic starting points compared to the non-dimethoxy analog.

• [1] PubChem. Compound Summary: 1-(3-Bromophenyl)-3,3-dimethoxycyclobutanecarbonitrile, CID 64906467. Computed Properties section. Accessed May 2026. View Source
• [2] PubChem. Compound Summary: 1-(3-Bromophenyl)cyclobutane-1-carbonitrile, CID 17750080. Computed Properties section. Accessed May 2026. View Source

Hydrogen Bond Acceptor Count Increase

The target compound possesses three hydrogen bond acceptor (HBA) atoms compared to a single HBA for 1-(3-bromophenyl)cyclobutane-1-carbonitrile. This tripling of HBA capacity introduces additional potential for specific polar interactions with biological targets or for modulating physicochemical properties such as crystal packing and solubility [1][2].

H-Bond Acceptors

Computed property

Target: 3 HBA (two methoxy O + nitrile N)
Comparator: 1 HBA (nitrile N only) 200% increase

Expanded polar interaction capacity for target-engagement design.

No experimental target-binding data available for this specific compound.

Evidence Dimension	Hydrogen Bond Acceptor Count (HBA)
Target Compound Data	3 hydrogen bond acceptors (two methoxy oxygens + nitrile nitrogen)
Comparator Or Baseline	1-(3-Bromophenyl)cyclobutane-1-carbonitrile: 1 hydrogen bond acceptor (nitrile nitrogen only)
Quantified Difference	200% increase (from 1 to 3 HBA atoms)
Conditions	PubChem computed descriptors; no experimental target-binding data available for this specific compound

Why This Matters

When selecting a cyclobutane building block for library synthesis, the tripled HBA count of the target scaffold expands the available interaction space for target engagement, which is a procurement-relevant design parameter that simpler analogs cannot fulfill.

• [1] PubChem. Compound Summary: 1-(3-Bromophenyl)-3,3-dimethoxycyclobutanecarbonitrile, CID 64906467. Hydrogen Bond Acceptor Count. Accessed May 2026. View Source
• [2] PubChem. Compound Summary: 1-(3-Bromophenyl)cyclobutane-1-carbonitrile, CID 17750080. Hydrogen Bond Acceptor Count. Accessed May 2026. View Source

Latent Ketone Reactivity via Gem-Dimethoxy Protection

The 3,3-dimethoxy group in the target compound serves as a masked cyclobutanone equivalent that is stable under basic and nucleophilic conditions, then convertible to the ketone upon acidic hydrolysis [1]. The non-dimethoxy analog (1-(3-bromophenyl)cyclobutane-1-carbonitrile) completely lacks this latent ketone functionality, offering no synthetic access to the 3-oxo derivatives without de novo construction of the cyclobutanone ring. The OrgSynth procedure for the closely related 3,3-dimethoxy-1-phenylcyclobutane-1-carbonitrile demonstrates that the gem-dimethoxy group withstands alkylation conditions (NaH, DMF, 0–25 °C, 16 h) that would be incompatible with a free ketone [1][2].

Masked Ketone Stability

Class-level inference

Gem-dimethoxy group withstands NaH/DMF alkylation (0–25 °C, 16 h); convertible to 3-oxo upon acidic hydrolysis. Phenyl analog reported in 80% yield over 2 steps.

Supports late-stage C3 diversification orthogonal to aryl-Br and nitrile modifications.

OrgSynth procedure for phenyl analog; direct yield data for this substrate not reported.

Evidence Dimension	Latent ketone functionality (masked as gem-dimethoxy acetal)
Target Compound Data	Contains gem-dimethoxy group (COCH3)2 at C3; convertible to 3-oxo upon acidic hydrolysis; stable to NaH/DMF alkylation conditions
Comparator Or Baseline	1-(3-Bromophenyl)cyclobutane-1-carbonitrile: no oxygen functionality on the cyclobutane ring; cannot be converted to a ketone without total synthesis
Quantified Difference	Qualitative difference (present vs. absent); no quantitative rate data available for this specific compound; synthesis yields reported for the phenyl analog: 80% yield over 2 steps [2]
Conditions	OrgSynth procedure (2024): NaH, DMF, 0–25 °C, benzyl cyanide + 1,3-dibromo-2,2-dimethoxypropane; ketone release by acidic hydrolysis (not quantified for this exact substrate)

Why This Matters

For medicinal chemistry programs requiring systematic exploration of oxidation state at the cyclobutane C3 position, the target compound's masked ketone enables late-stage diversification orthogonal to modifications of the aryl bromide and nitrile, a synthetic strategy that simpler cyclobutane carbonitriles cannot support.

• [1] PubChem. Compound Summary: 1-(3-Bromophenyl)-3,3-dimethoxycyclobutanecarbonitrile, CID 64906467. Structural and computed properties. Accessed May 2026. View Source
• [2] Intramolecular Coupling for General Synthesis of Backbone Substituted Bicyclo[1.1.1]pentyl Boronates. Organic Syntheses 2024, 101, 181–206. doi:10.15227/orgsyn.101.0181. Procedure for 3,3-Dimethoxy-1-phenylcyclobutane-1-carbonitrile. View Source

Key Application Scenarios for Procurement

Diversifiable Scaffold for Parallel Library Synthesis

The target compound's orthogonal functional handles—aryl bromide for Suzuki/Heck/Buchwald coupling, nitrile for reduction to amine or hydrolysis to acid/amide, and gem-dimethoxy for ketone unmasking—enable a three-dimensional diversification matrix from a single starting material. Each commercial lot specifies ≥95% purity (up to 98% reported ), providing acceptable batch-to-batch quality for library production. The availability of the published OrgSynth procedure for the closely related 3,3-dimethoxy-1-phenylcyclobutane-1-carbonitrile confirms the synthetic accessibility and scalability of this scaffold class [1]. The lower XLogP3 (2.3 vs. 3.2) and higher TPSA (42.3 vs. 23.8 Ų) compared to the non-dimethoxy analog [2] may yield library members with improved aqueous solubility profiles.

Intermediate for 3-Oxo-Cyclobutane Pharmacophores

The gem-dimethoxy group serves as a protective group for the 3-oxocyclobutane moiety, allowing synthetic transformations at the aryl bromide and nitrile positions to proceed under basic conditions that would be incompatible with a free ketone. Upon acidic deprotection, the resulting 1-(3-bromophenyl)-3-oxocyclobutane-1-carbonitrile provides a ketone handle for reductive amination, Grignard addition, or heterocycle formation—reactions not accessible from the non-oxygenated analog 1-(3-bromophenyl)cyclobutane-1-carbonitrile [3].

Polar Interaction Capacity in Fragment-Based Design

The three hydrogen bond acceptors in the target scaffold (vs. one in the non-dimethoxy analog [4]) provide additional anchoring points for target engagement in fragment-based drug discovery (FBDD) or structure-based design campaigns. Although no direct target-binding data are available for this compound, the structurally related 3,3-dimethoxycyclobutyl-containing ligands have demonstrated potent binding (e.g., IC50 = 6.4 nM for a dimethoxycyclobutyl-ethynyl isoquinoline derivative against a kinase target, patent US20230391748 [5]), supporting the pharmacophoric relevance of the gem-dimethoxycyclobutyl motif.

Application

Selection Property

Validation Focus

Parallel library synthesis

Orthogonal functional-handle set

Diversification matrix evaluation

3-Oxo-cyclobutane pharmacophore synthesis

Masked ketone compatibility under basic conditions

Late-stage deprotection and derivatization review

Fragment-based design campaigns

Hydrogen-bond acceptor profile

Target-engagement assay context

• [1] Intramolecular Coupling for General Synthesis of Backbone Substituted Bicyclo[1.1.1]pentyl Boronates. Organic Syntheses 2024, 101, 181–206. doi:10.15227/orgsyn.101.0181. View Source
• [2] PubChem. Computed XLogP3-AA and TPSA comparison: CID 64906467 vs CID 17750080. Accessed May 2026. View Source
• [3] PubChem. Compound Summary: 1-(3-Bromophenyl)cyclobutane-1-carbonitrile, CID 17750080. Structural comparison showing absence of oxygen substitution on cyclobutane ring. Accessed May 2026. View Source
• [4] PubChem. Computed Hydrogen Bond Acceptor Count: CID 64906467 (3) vs CID 17750080 (1). Accessed May 2026. View Source
• [5] US Patent US20230391748, Compound I-30: (S)-4-((3,3-dimethoxycyclobutyl)ethynyl)-7-isopropoxy-1-((5-oxopyrrolidin-2-yl)methoxy)isoquinoline-6-carboxamide. IC50 = 6.4 nM. BindingDB BDBM639208. View Source